Cas no 21016-88-6 ([(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate)

[(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate structure
21016-88-6 structure
Product Name:[(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate
CAS No:21016-88-6
MF:C13H16N2O8
MW:328.274744033813
CID:843159
Update Time:2024-02-29

[(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

    • 1-(2-O,3-O-Diacetyl-β-D-arabinofuranosyl)uracil
    • 1-(2-O,3-O-Diacetyl-beta-D-arabinofuranosyl)uracil
    • [(2R,3R,4S,5R)-4-Acetyloxy-5-(2,4-dioxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] acetate
    • Inchi: 1S/C13H16N2O8/c1-6(17)21-10-8(5-16)23-12(11(10)22-7(2)18)15-4-3-9(19)14-13(15)20/h3-4,8,10-12,16H,5H2,1-2H3,(H,14,19,20)/t8-,10-,11+,12-/m1/s1
    • InChI Key: BUHMZKLSFGZBHP-KXGXSXBTSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=CC(NC1=O)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 560
  • XLogP3: -1.4
  • Topological Polar Surface Area: 132
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